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Compound of Interest

Compound Name: Cinerubin X

Cat. No.: B217103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Cinerubin X is an anthracycline antibiotic produced by a blocked mutant of the bacterium

Streptomyces violaceochromogenes. As a member of the anthracycline class of natural

products, it is of interest to the scientific community for its potential biological activities. This

document provides a concise summary of the available technical information on Cinerubin X.

Molecular Formula and Physicochemical Properties
The molecular formula of Cinerubin X has been determined to be C₄₀H₄₈O₁₆[1]. This was

established through analysis of its mass spectrometry data, which revealed a molecular weight

that is 43 mass units smaller than that of the related compound, Cinerubin A. This difference in

mass corresponds to the substitution of an N-dimethyl group with a hydrogen atom[1].

A summary of the known physicochemical properties of Cinerubin X is presented in the table

below.
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Property Value Reference

Molecular Formula C₄₀H₄₈O₁₆ [1]

Molecular Weight 784.8 g/mol [1]

Appearance Data not available

Solubility Data not available

Melting Point Data not available

LogP Data not available

Chemical Structure
The definitive chemical structure of Cinerubin X was elucidated in a 1986 publication by

Nakagawa et al. in 'The Journal of Antibiotics'. At present, a publicly accessible digital

representation of this structure is not available. Researchers are directed to the original

publication for detailed structural information.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, and biological characterization of

Cinerubin X are not extensively documented in readily available literature. However, general

methods for the cultivation of Streptomyces species and the extraction and purification of

secondary metabolites can be applied.

A general workflow for the isolation of Cinerubin X from a culture of Streptomyces

violaceochromogenes is outlined below. This represents a standardized approach and may

require optimization for this specific compound.
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Figure 1. Generalized workflow for the isolation and characterization of Cinerubin X.
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Biological Activity and Signaling Pathways
Specific details regarding the biological activity and the mechanism of action of Cinerubin X
are not well-defined in the available scientific literature. As an anthracycline, it is hypothesized

to exhibit cytotoxic and/or antibiotic properties, similar to other members of its class. The

primary mechanism of action for many anthracyclines involves the intercalation of DNA and the

inhibition of topoisomerase II, leading to the disruption of DNA replication and transcription.

Further research is required to determine the specific molecular targets of Cinerubin X and its

effects on cellular signaling pathways. A hypothetical signaling pathway that could be

investigated, based on the known actions of other anthracyclines, is presented below.
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Figure 2. Hypothesized mechanism of action for Cinerubin X leading to apoptosis.
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Conclusion
Cinerubin X remains a sparsely characterized member of the anthracycline family. While its

molecular formula is established, further investigation is needed to fully elucidate its chemical

structure, physicochemical properties, and biological functions. The information provided herein

serves as a foundational guide for researchers and professionals in the field of drug discovery

and development who are interested in exploring the potential of this natural product. The lack

of comprehensive data highlights an opportunity for new research to uncover the therapeutic

promise of Cinerubin X.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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